Cas no 932520-23-5 (ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
• CAS No: 932520-23-5
• MF: C₁₈H₁₆ClNO₅S₂
• MW: 425.906341552734
• CID: 5441634
• PubChem ID: 16832190
• Update Time: 2025-06-07

ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[(5-chloro-2-methoxyphenyl)amino]sulfonyl]benzo[b]thiophene-2-carboxylate
• AKOS002029310
• ethyl 3-[(5-chloro-2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• ethyl 3-{[(5-chloro-2-methoxyphenyl)amino]sulfonyl}-1-benzothiophene-2-carboxylate
• ethyl 3-(N-(5-chloro-2-methoxyphenyl)sulfamoyl)benzo[b]thiophene-2-carboxylate
• 932520-23-5
• VU0513728-1
• STL095867
• F3222-0534
• ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

• Inchi： 1S/C18H16ClNO5S2/c1-3-25-18(21)16-17(12-6-4-5-7-15(12)26-16)27(22,23)20-13-10-11(19)8-9-14(13)24-2/h4-10,20H,3H2,1-2H3
• InChI Key： MYVDULNKJCZSDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NS(C1=C(C(=O)OCC)SC2C=CC=CC1=2)(=O)=O)OC

Computed Properties

• Exact Mass: 425.0158427g/mol
• Monoisotopic Mass: 425.0158427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.5±60.0 °C(Predicted)
• pka: 7.16±0.50(Predicted)

Additional information on ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

Introduction to Ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 932520-23-5)

Ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate, identified by its CAS number 932520-23-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a benzothiophene core, which is a fused heterocyclic system consisting of a benzene ring and a thiophene ring. The strategic incorporation of functional groups such as a sulfamoyl moiety and an ester group at specific positions on the benzothiophene scaffold imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate are particularly noteworthy. The presence of the 5-chloro-2-methoxyphenyl group introduces both electron-withdrawing and electron-donating effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the sulfamoyl group (-SO₂NH₂) is known for its ability to form hydrogen bonds and interact with various biological targets, including enzymes and receptors. The ester functionality at the 2-position of the benzothiophene ring not only contributes to the overall solubility and bioavailability of the compound but also serves as a versatile handle for further chemical modifications.

In recent years, there has been growing interest in benzothiophene derivatives due to their diverse pharmacological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Specifically, ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has shown potential in preclinical studies as an inhibitor of certain kinases and other enzymes involved in cancer progression. The combination of the chloro and methoxy substituents on the aromatic ring enhances its binding interactions with these targets, leading to potent pharmacological effects.

The synthesis of ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiophene core through cyclization reactions, followed by functionalization with the sulfamoyl and ester groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents with high precision. These synthetic strategies are critical for achieving the desired molecular architecture and ensuring that the compound meets stringent pharmaceutical standards.

The biological evaluation of ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases that are overexpressed in various types of cancer. The sulfamoyl group plays a crucial role in this interaction by forming hydrogen bonds with key residues in the kinase active site. Furthermore, the compound exhibits moderate selectivity towards certain kinases over others, which is an important consideration for minimizing off-target effects in clinical settings.

Preclinical studies have also explored the potential toxicity and pharmacokinetic properties of ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate. Initial toxicity assays have shown that the compound is well-tolerated at moderate doses, suggesting its potential for safe use in humans. Pharmacokinetic studies indicate that it has a reasonable bioavailability and moderate half-life, which would allow for once or twice daily dosing in therapeutic applications.

The future development of ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate as a therapeutic agent will likely involve further optimization to enhance its potency, selectivity, and pharmacokinetic profile. Structure-based drug design approaches can be employed to refine the molecular structure based on insights gained from crystallographic studies of its interactions with biological targets. Additionally, computational modeling techniques can be used to predict how small modifications to the molecule might affect its biological activity.

The significance of this compound extends beyond its potential therapeutic applications. It serves as an important scaffold for medicinal chemists to explore new chemical entities with improved properties. By leveraging the unique structural features of ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate, researchers can develop novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, ethyl 3-(5-chloro-2-methoxyphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 932520-23-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further exploration as a lead molecule for new drugs. As research in this area continues to advance, it is likely that additional insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various diseases.